Cas no 1072945-94-8 ((3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid)

• Product Name: (3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid
• CAS No: 1072945-94-8
• MF: C₁₃H₉BF₃NO₅
• MW: 327.02047419548
• MDL: MFCD09972104
• CID: 857760
• PubChem ID: 45933676
• Update Time: 2025-05-20

(3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid
• (3-(2-Nitro-4-(trifluoromethyl)-phenoxy)phenyl)boronic acid
• 3-(2-Nitro-4-trifluoromethylphenoxy)phenylboronic acid
• 3-[2-Nitro-4-(trifluoromethyl)phenoxy]benzeneboronic acid
• MFCD09972104
• SCHEMBL2560366
• CS-0174194
• (3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronicacid
• 1072945-94-8
• AKOS015833513
• BS-25538
• DTXSID60672883
• [3-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]boronic acid
• {3-[2-Nitro-4-(trifluoromethyl)phenoxy]phenyl}boronic acid

• MDL： MFCD09972104
• Inchi： 1S/C13H9BF3NO5/c15-13(16,17)8-4-5-12(11(6-8)18(21)22)23-10-3-1-2-9(7-10)14(19)20/h1-7,19-20H
• InChI Key： UYSSHRQLWIRFRP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 327.05300
• Monoisotopic Mass: 327.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• PSA: 95.51000
• LogP: 2.60890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid

Comprehensive Overview of (3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid (CAS No. 1072945-94-8)

(3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid (CAS No. 1072945-94-8) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique molecular structure combining a nitro group, trifluoromethyl group, and phenoxy linkage, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development.

The growing demand for boronic acid-based compounds in medicinal chemistry has propelled interest in CAS No. 1072945-94-8. Researchers frequently search for "boronic acid applications in drug design" or "Suzuki coupling reagents," reflecting its relevance in creating bioactive molecules. Its trifluoromethyl group enhances metabolic stability, a hot topic in optimizing drug candidates, while the nitro group offers pathways for further functionalization.

In material science, this compound’s arylboronic acid moiety enables the fabrication of advanced polymers and sensors. Queries like "boronic acid sensors for glucose detection" highlight its role in biomedical diagnostics. The phenoxy-phenyl backbone also contributes to liquid crystal development, addressing trends in "smart materials for displays."

Synthetic protocols for CAS No. 1072945-94-8 often involve palladium-catalyzed reactions, aligning with industry shifts toward "green chemistry" and "catalyst efficiency." Its stability under diverse conditions makes it preferable for high-throughput screening, a focus area in "AI-driven molecular discovery."

Regulatory compliance and safety data for (3-(2-Nitro-4-(trifluoromethyl)phenoxy)phenyl)boronic acid are meticulously documented, ensuring alignment with global chemical standards. Laboratories prioritize "safe handling of boronic acids" and "storage guidelines for nitro compounds," underscoring its manageable risk profile.

As the pharmaceutical industry explores "targeted cancer therapies," this compound’s potential as a protease inhibitor precursor gains traction. Its electron-withdrawing groups (e.g., nitro and CF3) are pivotal in modulating enzyme interactions��a frequent subject in "structure-activity relationship studies."

In summary, CAS No. 1072945-94-8 exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from "bioconjugation techniques" to "organic electronics"—ensure its prominence in scientific discourse, driven by evolving research paradigms and industrial needs.